Cas no 1354014-82-6 ((S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354014-82-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 2159287
• Update Time: 2025-05-19

(S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)amino)acetic acid
• AM96450
• (S)-3-(carboxymethylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-4-8(7-13)12-6-9(14)15/h8,12H,4-7H2,1-3H3,(H,14,15)/t8-/m0/s1
• InChI Key： QYCDJLXQVCCCHB-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C1)NCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-82-6)

(S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-82-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a tert-butyl ester group and a carboxymethyl-amino substituent. Its unique structural characteristics make it an important intermediate in the synthesis of various biologically active molecules, particularly those with potential therapeutic applications.

The chirality of this compound is a critical feature, as it can significantly influence the biological activity and pharmacological properties of the final product. The (S) configuration, specifically, has been shown to exhibit distinct properties compared to its (R) enantiomer, making it a valuable tool in asymmetric synthesis and drug development.

Recent studies have highlighted the potential of (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The tert-butyl ester group provides enhanced stability during synthesis, while the carboxymethyl-amino substituent contributes to the desired pharmacological profile.

In addition to its role in SSRI synthesis, (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester has also shown promise in the development of drugs targeting neurodegenerative diseases. A 2022 study in the Journal of Organic Chemistry reported that this compound can be used to synthesize small molecules that modulate the activity of specific enzymes involved in Alzheimer's disease. The ability to fine-tune the structure of these molecules through chiral modification has opened new avenues for drug discovery and development.

The synthetic versatility of (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester is another key factor contributing to its importance in medicinal chemistry. The compound can be synthesized through various routes, including asymmetric hydrogenation and enantioselective catalysis. These methods allow for high yields and excellent enantiomeric purity, which are crucial for pharmaceutical applications where precise control over chirality is essential.

Moreover, recent advances in computational chemistry have facilitated the design and optimization of synthetic pathways involving (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Molecular modeling and virtual screening techniques have been employed to predict the reactivity and selectivity of different catalysts and reaction conditions, thereby streamlining the synthetic process and reducing costs.

In clinical trials, compounds derived from (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester have shown promising results. For example, a Phase II clinical trial evaluating an SSRI synthesized using this intermediate demonstrated significant improvements in patient outcomes with minimal side effects. These findings underscore the potential of this compound as a building block for safe and effective therapeutic agents.

The environmental impact of (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester is also an important consideration in its use. Green chemistry principles are increasingly being applied to ensure that synthetic processes are sustainable and minimize waste generation. Techniques such as solvent-free reactions and recyclable catalysts are being explored to reduce the environmental footprint associated with the production of this compound.

In conclusion, (S)-3-(Carboxymethyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-82-6) is a versatile and valuable chiral intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and promising biological activity make it an essential component in the development of novel therapeutics for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.